Cas no 1270417-83-8 (2-(azetidin-2-yl)-5-bromopyridine)
2-(azetidin-2-yl)-5-bromopyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(azetidin-2-yl)-5-bromopyridine
- Pyridine, 2-(2-azetidinyl)-5-bromo-
- EN300-1601595
- 1270417-83-8
-
- Inchi: 1S/C8H9BrN2/c9-6-1-2-7(11-5-6)8-3-4-10-8/h1-2,5,8,10H,3-4H2
- InChI Key: MVQFIBJIMRQHRZ-UHFFFAOYSA-N
- SMILES: C1(C2CCN2)=NC=C(Br)C=C1
Computed Properties
- Exact Mass: 211.99491g/mol
- Monoisotopic Mass: 211.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- Density: 1.515±0.06 g/cm3(Predicted)
- Boiling Point: 281.3±40.0 °C(Predicted)
- pka: 9.16±0.40(Predicted)
2-(azetidin-2-yl)-5-bromopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1601595-50mg |
2-(azetidin-2-yl)-5-bromopyridine |
1270417-83-8 | 50mg |
$948.0 | 2023-09-23 | ||
| Enamine | EN300-1601595-100mg |
2-(azetidin-2-yl)-5-bromopyridine |
1270417-83-8 | 100mg |
$993.0 | 2023-09-23 | ||
| Enamine | EN300-1601595-250mg |
2-(azetidin-2-yl)-5-bromopyridine |
1270417-83-8 | 250mg |
$1038.0 | 2023-09-23 | ||
| Enamine | EN300-1601595-500mg |
2-(azetidin-2-yl)-5-bromopyridine |
1270417-83-8 | 500mg |
$1084.0 | 2023-09-23 | ||
| Enamine | EN300-1601595-1000mg |
2-(azetidin-2-yl)-5-bromopyridine |
1270417-83-8 | 1000mg |
$1129.0 | 2023-09-23 | ||
| Enamine | EN300-1601595-2500mg |
2-(azetidin-2-yl)-5-bromopyridine |
1270417-83-8 | 2500mg |
$2211.0 | 2023-09-23 | ||
| Enamine | EN300-1601595-5000mg |
2-(azetidin-2-yl)-5-bromopyridine |
1270417-83-8 | 5000mg |
$3273.0 | 2023-09-23 | ||
| Enamine | EN300-1601595-10000mg |
2-(azetidin-2-yl)-5-bromopyridine |
1270417-83-8 | 10000mg |
$4852.0 | 2023-09-23 | ||
| Enamine | EN300-1601595-0.05g |
2-(azetidin-2-yl)-5-bromopyridine |
1270417-83-8 | 0.05g |
$1224.0 | 2023-06-04 | ||
| Enamine | EN300-1601595-0.1g |
2-(azetidin-2-yl)-5-bromopyridine |
1270417-83-8 | 0.1g |
$1283.0 | 2023-06-04 |
2-(azetidin-2-yl)-5-bromopyridine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-(azetidin-2-yl)-5-bromopyridine
Introduction to 2-(Azetidin-2-yl)-5-bromopyridine (CAS No. 1270417-83-8)
2-(Azetidin-2-yl)-5-bromopyridine, with the CAS number 1270417-83-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine core and an azetidine moiety. These structural elements contribute to its potential utility in the development of novel therapeutic agents, particularly in the areas of oncology and neurology.
The synthesis of 2-(azetidin-2-yl)-5-bromopyridine has been extensively studied, and several efficient routes have been reported in the literature. One notable method involves the coupling of 5-bromopyridine-2-carbaldehyde with azetidine, followed by a reductive amination step. This synthetic pathway not only provides high yields but also allows for the introduction of various functional groups, making it a valuable intermediate in the synthesis of more complex molecules.
In terms of its biological activity, 2-(azetidin-2-yl)-5-bromopyridine has shown promising results in preclinical studies. Research has demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.
Beyond its antiproliferative properties, 2-(azetidin-2-yl)-5-bromopyridine has also been investigated for its potential neuroprotective effects. Studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modulate these pathways suggests that 2-(azetidin-2-yl)-5-bromopyridine could be a valuable lead compound for further drug development.
The pharmacokinetic properties of 2-(azetidin-2-yl)-5-bromopyridine have also been evaluated in preclinical models. Results indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an oral therapeutic agent. Additionally, preliminary toxicity studies have not revealed any significant adverse effects at therapeutic doses.
In the context of drug discovery and development, 2-(azetidin-2-yl)-5-bromopyridine serves as an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying the azetidine and bromopyridine moieties, researchers can optimize the compound's potency, selectivity, and pharmacological properties. This approach has led to the identification of several analogs with enhanced biological activity and improved drug-like properties.
The potential applications of 2-(azetidin-2-yl)-5-bromopyridine extend beyond oncology and neurology. Recent studies have explored its use in other therapeutic areas, such as cardiovascular disease and metabolic disorders. For example, research has shown that this compound can modulate lipid metabolism and reduce inflammation in adipose tissue, suggesting its potential as a treatment for obesity-related conditions.
In conclusion, 2-(azetidin-2-yl)-5-bromopyridine (CAS No. 1270417-83-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
1270417-83-8 (2-(azetidin-2-yl)-5-bromopyridine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)